1-(3-Bromothiophene-2-carbonyl)-3-methylpiperidine-2-carboxylic acid

• IUPAC Name: 1-(3-bromothiophene-2-carbonyl)-3-methylpiperidine-2-carboxylic acid
• InChI: InChI=1S/C12H14BrNO3S/c1-7-3-2-5-14(9(7)12(16)17)11(15)10-8(13)4-6-18-10/h4,6-7,9H,2-3,5H2,1H3,(H,16,17)
• InChI Key: SXXDPFLXAONCCM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1C(=O)O)C(=O)C2=C(C=CS2)Br
• Molecular Formula: C12H14BrNO3S
• Molecular Weight: 332.22 g/mol

Description

1-(3-Bromothiophene-2-carbonyl)-3-methylpiperidine-2-carboxylic acid, also known as BTMPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. BTMPC is a small molecule that possesses a unique chemical structure, making it an attractive target for drug development.

Mechanism of Action

1-(3-Bromothiophene-2-carbonyl)-3-methylpiperidine-2-carboxylic acid inhibits HDACs by binding to their active sites and preventing them from removing acetyl groups from histones. This leads to the accumulation of acetylated histones, which are associated with increased gene expression. The upregulation of certain genes can lead to the induction of cell death in cancer cells, making this compound a promising candidate for cancer therapy.
Biochemical and Physiological Effects
This compound has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to inhibit the growth of cancer cells in animal models. Additionally, this compound has been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-Bromothiophene-2-carbonyl)-3-methylpiperidine-2-carboxylic acid in lab experiments is its specificity for HDACs. Unlike other HDAC inhibitors, this compound selectively inhibits a specific subset of HDACs, making it a useful tool for studying the role of these enzymes in disease. However, one limitation of using this compound is its relatively low potency compared to other HDAC inhibitors. This may limit its efficacy in certain applications.

Future Directions

There are several future directions for the research and development of 1-(3-Bromothiophene-2-carbonyl)-3-methylpiperidine-2-carboxylic acid. One potential direction is the optimization of its chemical structure to improve its potency and selectivity for HDACs. Additionally, this compound could be used in combination with other drugs to enhance its therapeutic effects. Finally, further research is needed to determine the safety and efficacy of this compound in animal and human studies.
Conclusion
In conclusion, this compound is a promising compound with potential applications in the treatment of cancer and inflammatory diseases. Its specificity for HDACs and ability to induce cell death make it an attractive target for drug development. However, further research is needed to fully understand its mechanism of action and potential limitations.

Synthesis Methods

The synthesis of 1-(3-Bromothiophene-2-carbonyl)-3-methylpiperidine-2-carboxylic acid involves a multi-step process that begins with the reaction of 3-bromothiophene-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-methylpiperidine-2-carboxylic acid to produce the desired product, this compound. The overall yield of this process is approximately 30%, making it a viable method for the synthesis of this compound on a large scale.

Scientific Research Applications

1-(3-Bromothiophene-2-carbonyl)-3-methylpiperidine-2-carboxylic acid has been shown to exhibit potent inhibitory activity against a class of enzymes known as histone deacetylases (HDACs). HDACs are involved in the regulation of gene expression and have been implicated in the development of various diseases, including cancer, neurological disorders, and inflammatory diseases. Therefore, this compound has potential applications in the treatment of these diseases.